Cas no 1935423-11-2 (6,8-dioxa-2-azaspiro3.5nonan-7-one)

• Product Name: 6,8-dioxa-2-azaspiro3.5nonan-7-one
• CAS No: 1935423-11-2
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD30179792
• CID: 5684019
• PubChem ID: 91812290
• Update Time: 2025-06-08

6,8-dioxa-2-azaspiro3.5nonan-7-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dioxa-2-azaspiro[3.5]nonan-7-one
• AKOS026715877
• EN300-26271208
• 1935423-11-2
• 6,8-dioxa-2-azaspiro3.5nonan-7-one

• MDL： MFCD30179792
• Inchi： 1S/C6H9NO3/c8-5-9-3-6(4-10-5)1-7-2-6/h7H,1-4H2
• InChI Key： RXVTUXNNUILENU-UHFFFAOYSA-N
• SMILES： O1C(=O)OCC2(C1)CNC2

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.6Ų

Additional information on 6,8-dioxa-2-azaspiro3.5nonan-7-one

Professional Introduction to Compound with CAS No. 1935423-11-2 and Product Name: 6,8-dioxa-2-azaspiro3.5nonan-7-one

The compound with the CAS number 1935423-11-2 and the product name 6,8-dioxa-2-azaspiro3.5nonan-7-one represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in drug discovery and molecular design. The spirocyclic structure itself is a key feature, combining a rigid core with flexible side chains, which can be exploited for various biochemical interactions.

In recent years, spirocyclic compounds have been extensively studied for their ability to mimic natural products and exhibit enhanced binding affinities in biological systems. The presence of both oxygen and nitrogen atoms in the 6,8-dioxa-2-azaspiro3.5nonan-7-one framework suggests a high degree of functional tunability, making it an attractive scaffold for medicinal chemists. The compound’s architecture allows for the integration of multiple pharmacophoric elements, which is crucial for developing molecules with targeted biological activity.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are central to numerous biological pathways, and their inhibition or activation can lead to therapeutic effects. The spirocyclic core of 6,8-dioxa-2-azaspiro3.5nonan-7-one provides a stable platform that can interact with enzyme active sites through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. This makes it an excellent candidate for designing inhibitors or activators of specific enzymes involved in diseases such as cancer, inflammation, and metabolic disorders.

Recent studies have highlighted the importance of spirocyclic compounds in the development of antiviral agents. The rigid structure of these molecules can mimic the natural substrates or cofactors of viral enzymes, thereby inhibiting viral replication. For instance, derivatives of 6,8-dioxa-2-azaspiro3.5nonan-7-one have shown promise in inhibiting proteases that are essential for viral maturation. This has opened up new avenues for the design of antiviral drugs that are both potent and selective.

The synthesis of 6,8-dioxa-2-azaspiro3.5nonan-7-one is another area of interest within the chemical community. The spirocyclic framework presents synthetic challenges due to its strained ring system and multiple functional groups. However, advances in organic synthesis have made it possible to construct such complex molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemistry and regioselectivity.

The pharmacological properties of 6,8-dioxa-2-azaspiro3.5nonan-7-one have been further explored through computational modeling and experimental studies. Molecular dynamics simulations have revealed that this compound can adopt multiple conformations in solution, which may contribute to its versatility in binding to biological targets. Additionally, experimental assays have demonstrated its ability to interact with proteins and enzymes in a dose-dependent manner.

In conclusion, the compound with CAS number 1935423-11-2 and product name 6,8-dioxa-2-azaspiro3.5nonan-7-one represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it an ideal candidate for drug discovery efforts aimed at developing novel therapeutics for various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.